Cas no 75272-81-0 (1-isothiocyanato-8-methylsulfinyloctane)

1-Isothiocyanato-8-methylsulfinyloctane is a sulfur-containing organic compound characterized by its isothiocyanate (–N=C=S) and methylsulfinyl (–S(=O)CH₃) functional groups. This molecule is of interest in synthetic and medicinal chemistry due to its reactive isothiocyanate moiety, which facilitates conjugation with nucleophiles such as amines and thiols, making it useful for bioconjugation and crosslinking applications. The methylsulfinyl group enhances solubility in polar solvents, improving handling in aqueous or organic media. Its structural features suggest potential utility in the development of bioactive compounds or as an intermediate in organic synthesis. The compound’s stability and reactivity profile make it a candidate for specialized chemical research and pharmaceutical applications.

1-isothiocyanato-8-methylsulfinyloctane structure

75272-81-0 structure

Product Name:1-isothiocyanato-8-methylsulfinyloctane

CAS No:75272-81-0

MF:C₁₀H₁₉NOS₂

MW:233.393960237503

CID:1772947

PubChem ID:9794659

Update Time:2025-06-09

1-isothiocyanato-8-methylsulfinyloctane Chemical and Physical Properties

Names and Identifiers

- 1-isothiocyanato-8-methylsulfinyloctane
- (R)-8-Methansulfinyl-octylisothiocyanat
- Octane, 1-isothiocyanato-8-(methylsulfinyl)-
- CTK2G9224
- 8-methylsulfinyloctyl isothiocyanate
- (R)-8-methanesulfinyl-octyl isothiocyanate
- 8-Methylsulfinyloctyl-isothiocyanat
- (R)-(8-Isothiocyanato-octyl)-methyl-sulfoxid
- 8-(methylsulfinyl)hexyl isothiocyanate
- 1-ISOTHIOCYANATO-8-(METHYLSULFINYL)-OCTANE
- DTXSID40430802
- HY-115770
- Hirsutin?
- 1-isothiocyanato-8-methanesulfinyloctane
- CS-0255616
- CHEBI:91152
- 75272-81-0
- AKOS040758328
- 1-isothiocyanato-8-(methylsulfinyl)octane
- 8-(Methylsulfinyl)octyl isothiocyanate
- 8-MeSO-octyl-NCS
- (R)-8-Methylsulfinyloctyl isothiocyanate
- 31456-68-5
- Q27163088
- SCHEMBL2485837
- G78581
- 8-methylsulfinoctyl isothiocyanate
- 8-(Methylsulfinyl) Octyl Isothiocyanate
- DA-50025
- Inchi： 1S/C10H19NOS2/c1-14(12)9-7-5-3-2-4-6-8-11-10-13/h2-9H2,1H3
- InChI Key： BCRXKWOQVFKZAG-UHFFFAOYSA-N
- SMILES： S(C)(CCCCCCCCN=C=S)=O

Computed Properties

Exact Mass: 233.09097
Monoisotopic Mass: 233.09080658g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 80.7Å²

Experimental Properties

PSA: 29.43

1-isothiocyanato-8-methylsulfinyloctane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P005Z43-100mg	Octane, 1-isothiocyanato-8-(methylsulfinyl)-	75272-81-0	98%	100mg	$2037.00	2024-04-21
LKT Labs	I7459-5mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	5mg	$136.00	2024-05-21
LKT Labs	I7459-25mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	25mg	$261.10	2024-05-21
LKT Labs	I7459-50mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	50mg	$434.00	2024-05-21
LKT Labs	I7459-100mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	100mg	$781.20	2024-05-21
LKT Labs	I7459-5 mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	5mg	$129.50	2023-07-11
LKT Labs	I7459-25 mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	25mg	$248.70	2023-07-11
LKT Labs	I7459-50 mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	50mg	$413.30	2023-07-11
LKT Labs	I7459-100 mg	1-Isothiocyanato-8-(methylsulfinyl)-octane	75272-81-0	≥98%	100MG	$744.00	2023-07-11